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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzaldehyde

Cat. No.: B034865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of laboratory chemicals is a critical component of research

and development operations. This guide provides detailed, step-by-step procedures for the

proper disposal of 2-Fluoro-5-methoxybenzaldehyde, ensuring the safety of laboratory

personnel and adherence to environmental regulations.

I. Immediate Safety and Hazard Information
2-Fluoro-5-methoxybenzaldehyde is classified as a hazardous substance. Understanding its

specific hazards is the first step in safe handling and disposal.
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Property Value Citation

CAS Number 105728-90-3 [1]

Molecular Formula C8H7FO2 [1]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,

Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory

system)

[1]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1]

Signal Word Warning [1]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, Type

ABEK (EN14387) respirator

filter

[1]

II. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 2-Fluoro-5-
methoxybenzaldehyde.

1. Waste Identification and Classification:

All waste containing 2-Fluoro-5-methoxybenzaldehyde, including contaminated personal

protective equipment (PPE), empty containers, and spill cleanup materials, must be treated

as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

waste codes and disposal requirements in your region. Chemical waste generators must

adhere to local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[2]

2. Personal Protective Equipment (PPE):
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Before handling the waste, ensure you are wearing the appropriate PPE:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

In cases of potential dust or aerosol generation, a respirator with a suitable filter is

necessary.[1]

3. Containerization of Waste:

Solid Waste:

Place solid 2-Fluoro-5-methoxybenzaldehyde waste and contaminated materials (e.g.,

paper towels, gloves) in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container must be compatible with the chemical and have a secure lid.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Empty Containers:

A container that held 2-Fluoro-5-methoxybenzaldehyde is considered "empty" if all

waste has been removed by standard practice and no more than 2.5 cm of residue

remains.[3]

For containers that held acutely hazardous waste, triple rinsing with a suitable solvent is

required. The rinsate must be collected and disposed of as hazardous waste.[4]

Deface or remove all original labels from the empty container before its final disposal.[4]

4. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."
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The label must also include:

The full chemical name: "2-Fluoro-5-methoxybenzaldehyde".

The specific hazards (e.g., "Irritant").

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

5. Storage of Chemical Waste:

Store hazardous waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.[5]

The SAA must be under the control of the operator of the process generating the waste.

Segregate waste containers based on compatibility. Store containers of 2-Fluoro-5-
methoxybenzaldehyde away from incompatible materials such as strong oxidizing agents.

Ensure all waste containers are kept closed except when adding waste.[6]

6. Disposal Procedure:

Do not dispose of 2-Fluoro-5-methoxybenzaldehyde down the drain or in the regular trash.

[2]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Waste will be transported by a licensed hazardous waste contractor to a permitted

Treatment, Storage, and Disposal Facility (TSDF).[7]

Disposal is typically carried out via incineration by an accredited disposal contractor.[8]

III. Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Fluoro-5-methoxybenzaldehyde.

Start:
Waste Generation

Step 1:
Don Appropriate PPE

Step 2:
Containerize Waste

Step 3:
Label Waste Container

Step 4:
Store in Satellite

Accumulation Area

Step 5:
Contact EHS for Pickup

Step 6:
Licensed Disposal

End:
Compliant Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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